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Compound of Interest

Compound Name: NSC 617145

Cat. No.: B056939 Get Quote

Technical Support Center: NSC 617145
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with NSC
617145.

Solubility of NSC 617145
The solubility of NSC 617145 can vary between different solvents and even between different

batches of the same solvent. The following table summarizes the available solubility data for

NSC 617145.
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO 10 mg/mL[1] 25 mM[1]

Sonication and

warming to 60°C may

be required. Use

newly opened,

anhydrous DMSO for

best results as

hygroscopic DMSO

can negatively impact

solubility.[1]

8 mg/mL 20 mM[2]

6 mg/mL[3] 15 mM[3]
Sonication is

recommended.[3]

1 mg/mL[4]

DMF 2 mg/mL[4]

DMF:PBS (pH 7.2)

(1:2)
0.33 mg/mL[4]

Corn Oil 25 mg/mL[1] 62.49 mM[1]

This is a suspended

solution and requires

sonication.[1]

0.5% CMC-Na/saline

water
2.5 mg/mL[1] 6.25 mM[1]

This is a suspended

solution and requires

sonication.[1]

Experimental Protocols
While detailed experimental protocols for determining the solubility values are not extensively

published, the general approach involves preparing saturated solutions of NSC 617145 in the

solvent of interest. This is typically followed by an equilibration period and subsequent

quantification of the dissolved compound in the supernatant, often using techniques like HPLC.
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For practical laboratory use, the provided solubility data from suppliers is a reliable starting

point for stock solution preparation.

Troubleshooting and FAQs
This section addresses common issues that researchers may encounter when working with

NSC 617145.

Question: I am having trouble dissolving NSC 617145 in DMSO. What can I do?

Answer: If you are experiencing difficulty dissolving NSC 617145 in DMSO, consider the

following troubleshooting steps:

Increase Temperature: Gently warm the solution to 60°C.[1]

Sonication: Use an ultrasonic bath to aid dissolution.[1][3]

Solvent Quality: Ensure you are using high-quality, anhydrous (newly opened) DMSO, as the

presence of water can significantly decrease solubility.[1]

Start with a Higher Volume: It may be easier to dissolve the compound in a larger volume of

solvent and then concentrate it if necessary, though this is not always practical.

Question: My NSC 617145 solution in DMSO appears to have precipitated after storage. What

should I do?

Answer: Precipitation upon storage, especially after freeze-thaw cycles, can occur. To

redissolve the compound, you can try warming the solution and sonicating it.[1] To prevent this,

it is recommended to aliquot your stock solution into smaller, single-use volumes and store

them at -80°C for long-term storage (up to 1 year) or -20°C for shorter-term storage (up to 6

months).[1][5] Avoid repeated freeze-thaw cycles.[1]

Question: What is the recommended storage condition for NSC 617145 powder and its

solutions?

Answer:

Powder: Store at -20°C for up to 3 years.[3]
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In DMSO: Store at -80°C for up to 1 year or at -20°C for up to 6 months.[1][5] Some sources

suggest a shorter stability of 2 weeks at 4°C in DMSO.[5]

Question: Can I use NSC 617145 for in vivo studies?

Answer: Yes, NSC 617145 has been used in in vivo studies. Formulations in corn oil or 0.5%

CMC-Na/saline have been reported, though these result in suspended solutions that require

sonication.[1]

Experimental Workflow
The following diagram outlines a typical workflow for preparing and using NSC 617145 in a

cell-based assay.
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Caption: Workflow for preparing and using NSC 617145 in cell-based experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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